Cas no 143063-65-4 (benzyl1-(furan-2-yl)ethylamine)

• Product Name: benzyl1-(furan-2-yl)ethylamine
• CAS No: 143063-65-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD01935766
• CID: 4599321
• PubChem ID: 2729908
• Update Time: 2025-11-06

benzyl1-(furan-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-[1-(2-furyl)ethyl]amine
• 2-Furanmethanamine, α-methyl-N-(phenylmethyl)-
• benzyl[1-(furan-2-yl)ethyl]amine
• benzyl1-(furan-2-yl)ethylamine

• MDL： MFCD01935766
• Inchi： 1S/C13H15NO/c1-11(13-8-5-9-15-13)14-10-12-6-3-2-4-7-12/h2-9,11,14H,10H2,1H3
• InChI Key： MVUROKMDHJEIHM-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(C1=CC=CO1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on benzyl1-(furan-2-yl)ethylamine

Benzyl 1-(Furan-2-yl)ethylamine (CAS No. 143063-65-4): An Overview of Its Structure, Properties, and Applications

Benzyl 1-(furan-2-yl)ethylamine (CAS No. 143063-65-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzyl group, a furan ring, and an ethylamine moiety. The integration of these functional groups endows benzyl 1-(furan-2-yl)ethylamine with a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of benzyl 1-(furan-2-yl)ethylamine is C₁₃H₁₅NO, and its molecular weight is approximately 205.26 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of benzyl chloride with 2-furyl acetonitrile, followed by reduction to the corresponding amine. The synthesis route can be optimized to achieve high yields and purity, which are crucial for its use in research and industrial applications.

In terms of physical properties, benzyl 1-(furan-2-yl)ethylamine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The chemical reactivity of benzyl 1-(furan-2-yl)ethylamine is influenced by its functional groups. The presence of the amine group makes it an excellent nucleophile and base, allowing it to participate in various reactions such as nucleophilic substitution, condensation, and coupling reactions. The furan ring adds conjugation and aromaticity to the molecule, which can enhance its reactivity in certain contexts.

In the realm of biochemistry and pharmaceutical research, benzyl 1-(furan-2-yl)ethylamine has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as a modulator of neurotransmitter systems and its effects on cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of benzyl 1-(furan-2-yl)ethylamine-derived compounds to selectively bind to serotonin receptors, suggesting their potential use in treating mood disorders such as depression and anxiety.

An additional area of interest is the role of benzyl 1-(furan-2-yl)ethylamine in cancer research. Preliminary studies have indicated that certain derivatives of this compound exhibit anti-proliferative activity against various cancer cell lines. These findings are particularly noteworthy given the growing need for new therapeutic agents with novel mechanisms of action. Further investigations are underway to elucidate the molecular targets and pathways involved in these effects.

The pharmacokinetic properties of benzyl 1-(furan-2-yl)ethylamine are also being studied to optimize its use as a therapeutic agent. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining the bioavailability and safety profile of the compound. Preclinical studies have shown that benzyl 1-(furan-2-yl)ethylamine-based drugs exhibit favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity.

In addition to its potential therapeutic applications, benzyl 1-(furan-2-yl)ethylamine has found use in analytical chemistry as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS). The compound can be used to enhance the detection and quantification of various analytes by forming stable derivatives that are more amenable to analysis. This application has been particularly useful in environmental monitoring and forensic science.

The environmental impact of benzyl 1-(furan-2-yl)ethylamine is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, proper handling and disposal practices should be followed to minimize any potential risks. Research into the biodegradability and ecotoxicity of benzyl 1-(furan-2-yl)ethylamine-based products is ongoing to ensure their safe use in industrial settings.

In conclusion, Benzyl 1-(furan-2-yl)ethylamine (CAS No. 143063-65-4) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and analytical chemistry. Its unique molecular structure confers valuable chemical and biological properties that make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.